Cas no 890652-02-5 (5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde)

5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde structure
890652-02-5 structure
Product Name:5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
CAS No:890652-02-5
MF:C8H12N2O
MW:152.193681716919
MDL:MFCD02855988
CID:842286
PubChem ID:1149978
Update Time:2024-10-26

5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
    • 5-methyl-1-propylpyrazole-4-carbaldehyde
    • 5-Methyl-1-propyl-1H-pyrazole-4-carboxaldehyde (ACI)
    • MFCD02855988
    • CS-0067978
    • ALBB-028890
    • 5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde, AldrichCPR
    • 890652-02-5
    • DB-028136
    • ZB1458
    • Z826536304
    • SCHEMBL4919420
    • DTXSID20360759
    • BBL040019
    • STK349734
    • EN300-155210
    • 1H-pyrazole-4-carboxaldehyde, 5-methyl-1-propyl-
    • AKOS000310514
    • D97475
    • PS-4015
    • J-517741
    • MDL： MFCD02855988
    • Inchi： 1S/C8H12N2O/c1-3-4-10-7(2)8(6-11)5-9-10/h5-6H,3-4H2,1-2H3
    • InChI Key： AUAXPAUSORRXAT-UHFFFAOYSA-N
    • SMILES： O=CC1=C(C)N(CCC)N=C1

Computed Properties

  • Exact Mass: 152.09500
  • Monoisotopic Mass: 152.094963011 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 152.19
  • XLogP3: 0.9
  • Topological Polar Surface Area: 34.9Ų
  • Surface Charge: 0

Experimental Properties

  • Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr)
  • Boiling Point: 258.3±20.0℃ (760 Torr)
  • Flash Point: 110.0±21.8℃
  • Refractive Index: 1.529
  • PSA: 34.89000
  • LogP: 1.41400

5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GE258-250mg
5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
 890652-02-5 95+%
250mg
 1245CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GE258-100mg
5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
 890652-02-5 95+%
100mg
 517CNY 2021-05-07
Fluorochem
223699-1g
5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
 890652-02-5 95%
1g
 ￡52.00 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GE258-200mg
5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
 890652-02-5 95+%
200mg
 176.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GE258-1g
5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
 890652-02-5 95+%
1g
 617.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GE258-50mg
5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
 890652-02-5 95+%
50mg
 70.0CNY 2021-07-15
Chemenu
CM189066-100mg
5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
 890652-02-5 95+%
100mg
 $107 2021-08-05
Chemenu
CM189066-250mg
5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
 890652-02-5 95+%
250mg
 $217 2021-08-05
Chemenu
CM189066-1g
5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde
 890652-02-5 95+%
1g
 $507 2021-08-05
TRC
M321093-50mg
5-Methyl-1-propyl-1h-pyrazole-4-carbaldehyde
 890652-02-5
50mg
 $ 50.00 2022-06-04

5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde Production Method

Production Method 1

32493-03-1 32493-03-1
890652-02-5 890652-02-5
Reaction Conditions
1.1 Reagents: Phosphorus trichloride ;  10 min, 0 - 30 °C
1.2 Solvents: Dimethylformamide ;  0.3 h, 20 - 40 °C; 2 h, 60 °C
1.3 Reagents: Water ;  0 - 10 °C
1.4 Reagents: Sodium hydroxide Solvents: Water ;  0 °C
Reference
Vilsmeier-Haack formylation of N-alkyl-3-methyl- and N-alkyl-5-methylpyrazoles
Antanosyan, S. K., Hayastani Kimiakan Handes, 2006, 59(2), 99-103

5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde Raw materials

5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde Preparation Products

5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde Related Literature

Related Categories

890652-02-5 (5-Methyl-1-propyl-1H-pyrazole-4-carbaldehyde) Related Products

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent